Cas no 67654-58-4 (Methyl (S)-3-acetamido-3-phenylpropanoate)

• Product Name: Methyl (S)-3-acetamido-3-phenylpropanoate
• CAS No: 67654-58-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 58618
• PubChem ID: 10727700
• Update Time: 2025-05-26

Methyl (S)-3-acetamido-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl (S)-3-acetamido-3-phenylpropanoate
• (S)-methyl 3-amino-3-phenylpropanoate
• (-)-S-methyl 3-amino-3-phenylpropanoate acetamide
• (S)-methyl 3-acetamido-3-phenylpropanoate
• (S)-methyl 3-acetamido-3-phenyl-propanoate
• (S)-METHYL-3-ACETAMIDO
• (S)-methyl-3-acetamido-3-phenyl-propanoate
• 3-acetylamino-(R)-3-phenylpropionic acid methyl ester
• AG-G-56128
• CTK5C6494
• methyl (S)-3-acetylamino-3-phenylpropionate
• methyl 3-acetylamino-3-phenylpropanoate
• SureCN1144523
• Benzenepropanoicacid, b-(acetylamino)-, methyl ester,(S)-
• AKOS017342900
• 67654-58-4
• SCHEMBL1144523
• DTXSID20444043
• Methyl (3S)-3-acetamido-3-phenylpropanoate
• Benzenepropanoic acid, b-(acetylamino)-, methyl ester, (bS)-
• (S)-3-ACETAMIDO-3-PHENYLPROPANOIC ACID
• (S)-3-AMINO-3-PHENYLPROPANOATE
• (S)-methyl-3-acetamido-3-phenylpropanoate
• Methyl (S)-(-)-3-acetylamino-3-phenylpropionate
• Benzenepropanoic acid, β-(acetylamino)-, methyl ester, (βS)-
• methyl(3S)-3-acetamido-3-phenylpropanoate

• Inchi： 1S/C10H13NO2/c1-13-10(12)7-9(11)8-5-3-2-4-6-8/h2-6,9H,7,11H2,1H3/t9-/m0/s1
• InChI Key： XKIOBYHZFPTKCZ-VIFPVBQESA-N
• SMILES： COC(C[C@@H](C1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 221.10525
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.114±0.06 g/cm3(Predicted)
• Melting Point: 99-101 °C
• Boiling Point: 406.1±38.0 °C(Predicted)
• PSA: 55.4
• pka: 14.78±0.46(Predicted)

Additional information on Methyl (S)-3-acetamido-3-phenylpropanoate

Comprehensive Overview of Methyl (S)-3-acetamido-3-phenylpropanoate (CAS No. 67654-58-4)

Methyl (S)-3-acetamido-3-phenylpropanoate (CAS No. 67654-58-4) is a chiral ester compound widely recognized for its applications in pharmaceutical synthesis and organic chemistry. This compound, often referred to by its systematic name or CAS number, is a key intermediate in the production of enantiomerically pure drugs. Its unique structure, featuring an acetamido group and a phenylpropanoate moiety, makes it valuable for asymmetric synthesis and drug development. Researchers and manufacturers frequently search for "Methyl (S)-3-acetamido-3-phenylpropanoate synthesis" or "CAS 67654-58-4 suppliers," highlighting its commercial and scientific relevance.

The growing demand for chiral compounds in the pharmaceutical industry has placed Methyl (S)-3-acetamido-3-phenylpropanoate at the forefront of research. With increasing interest in "green chemistry" and "sustainable synthesis," this compound is often explored for its potential in eco-friendly catalytic processes. Its role in producing APIs (Active Pharmaceutical Ingredients) aligns with trends like "precision medicine" and "personalized therapeutics," making it a topic of interest for both academia and industry. Questions such as "How to optimize the yield of Methyl (S)-3-acetamido-3-phenylpropanoate?" or "What are the latest advancements in chiral ester applications?" are commonly searched, reflecting its technical significance.

From a structural perspective, Methyl (S)-3-acetamido-3-phenylpropanoate exhibits stereochemical purity, which is critical for its function in asymmetric reactions. The acetamido group enhances its solubility and reactivity, while the phenylpropanoate backbone contributes to its stability. Analytical techniques like HPLC and NMR are often employed to verify its purity, addressing queries like "CAS 67654-58-4 purity analysis" or "chiral separation methods for Methyl (S)-3-acetamido-3-phenylpropanoate." These aspects are vital for quality control in industrial settings.

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Looking ahead, Methyl (S)-3-acetamido-3-phenylpropanoate is poised to play a pivotal role in advancing "chiral technology" and "pharmaceutical innovation." Its versatility and compatibility with emerging trends ensure its continued relevance in both research and industrial applications. Whether for academic studies or large-scale production, this compound remains a cornerstone in the field of asymmetric synthesis.